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Compound of Interest

Compound Name: Relicpixant

CAS No.: 2445366-94-7

Cat. No.: B15584455

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note describes a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative determination of Relicpixant in human

plasma. The method utilizes protein precipitation for sample preparation and a stable isotope-

labeled internal standard (IS) to ensure accuracy and precision. Chromatographic separation is

achieved on a C18 reversed-phase column with a gradient elution, followed by detection using

a triple quadrupole mass spectrometer in positive electrospray ionization mode. The method

was validated over a linear range of 0.5 to 500 ng/mL and demonstrated excellent accuracy,

precision, and recovery, making it suitable for pharmacokinetic studies in drug development.

Introduction
Relicpixant (BAY1217223) is a potent and selective P2X3 receptor antagonist under

investigation for the treatment of refractory chronic cough. To support pharmacokinetic and

toxicokinetic studies, a reliable and sensitive bioanalytical method is required for the
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quantification of Relicpixant in biological matrices. This application note details a validated LC-

MS/MS method for the determination of Relicpixant in human plasma.

Experimental
Materials and Reagents

Relicpixant reference standard (purity >99%)

Relicpixant-d4 (internal standard, IS) (purity >99%)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (K2-EDTA)

Stock Solutions, Calibration Standards, and Quality
Control Samples
Stock solutions of Relicpixant and Relicpixant-d4 were prepared in methanol at a

concentration of 1 mg/mL. Working solutions were prepared by serial dilution in 50:50 (v/v)

acetonitrile/water.

Calibration standards were prepared by spiking blank human plasma with the appropriate

working solutions to yield final concentrations of 0.5, 1, 5, 10, 50, 100, 250, and 500 ng/mL.

Quality control (QC) samples were prepared in blank human plasma at four concentration

levels:

Lower Limit of Quantification (LLOQ): 0.5 ng/mL

Low QC (LQC): 1.5 ng/mL

Medium QC (MQC): 75 ng/mL
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High QC (HQC): 400 ng/mL

Sample Preparation
A simple protein precipitation method was employed for sample preparation:

To 50 µL of plasma sample (calibrator, QC, or unknown), add 150 µL of acetonitrile

containing the internal standard (Relicpixant-d4 at 10 ng/mL).

Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography

System: A high-performance liquid chromatography (HPLC) system capable of gradient

elution.

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Gradient Program:
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Time (min) %B

0.0 20

0.5 20

2.5 95

3.5 95

3.6 20

5.0 20

Mass Spectrometry

System: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM) Transitions:

Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Relicpixant 501.1 353.1 25

Relicpixant-d4 505.1 357.1 25

Source Parameters:

IonSpray Voltage: 5500 V

Temperature: 500°C

Curtain Gas: 30 psi

Ion Source Gas 1: 50 psi

Ion Source Gas 2: 50 psi
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Results and Discussion
Method Validation
The method was validated according to regulatory guidelines for bioanalytical method

validation. The following parameters were assessed: selectivity, linearity, accuracy, precision,

recovery, matrix effect, and stability.

Selectivity: No significant interfering peaks were observed at the retention times of Relicpixant
and the internal standard in blank plasma samples from six different sources.

Linearity: The calibration curve was linear over the concentration range of 0.5 to 500 ng/mL. A

linear regression with a 1/x² weighting factor provided the best fit, with a correlation coefficient

(r²) > 0.99.

Accuracy and Precision: The intra- and inter-day accuracy and precision were evaluated at four

QC levels. The results, summarized in Table 1, demonstrate that the method is both accurate

and precise.

Table 1: Intra- and Inter-day Accuracy and Precision

QC Level
Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%)

LLOQ 0.5 6.8 105.2 8.1 103.5

LQC 1.5 5.2 102.1 6.5 101.7

MQC 75 4.1 98.9 5.3 99.4

HQC 400 3.5 101.5 4.7 100.8

Recovery and Matrix Effect: The extraction recovery and matrix effect were assessed at three

QC levels (LQC, MQC, HQC). The results are presented in Table 2. The recovery of

Relicpixant was consistent and reproducible. No significant matrix effect was observed.

Table 2: Recovery and Matrix Effect
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QC Level
Concentration
(ng/mL)

Mean Recovery (%) Matrix Effect (%)

LQC 1.5 92.5 1.8

MQC 75 94.1 -0.5

HQC 400 93.7 1.2

Stability: Relicpixant was found to be stable in human plasma under various storage and

handling conditions, including bench-top stability (4 hours at room temperature), freeze-thaw

stability (3 cycles), and long-term storage (-80°C for 3 months).

Workflow and Pathway Diagrams

Sample Preparation LC-MS/MS Analysis Data Analysis
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Caption: Experimental workflow for the quantification of Relicpixant in plasma.
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Relicpixant in Plasma
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Caption: Logical flow of the analytical method.

Conclusion
The LC-MS/MS method described in this application note provides a sensitive, specific, and

reliable means for the quantitative analysis of Relicpixant in human plasma. The simple

sample preparation procedure and short run time make it suitable for high-throughput analysis

in support of clinical and non-clinical pharmacokinetic studies. The method has been

successfully validated and meets the acceptance criteria for bioanalytical method validation.

To cite this document: BenchChem. [Application Note: Quantitative Analysis of Relicpixant in
Human Plasma by LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15584455/docs#application-note-quantitative-
analysis-of-relicpixant-in-human-plasma-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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